Cas no 128959-93-3 (Piperidine, 2-ethynyl-, (R)-)

• Product Name: Piperidine, 2-ethynyl-, (R)-
• CAS No: 128959-93-3
• MF: C₇H₁₁N
• MW: 109.168941736221
• CID: 6408152
• PubChem ID: 14502696
• Update Time: 2025-05-19

Piperidine, 2-ethynyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 2-ethynyl-, (R)-
• (2R)-2-ethynylpiperidine
• 128959-93-3
• EN300-7259104
• (R)-2-Ethynylpiperidine

• Inchi： 1S/C7H11N/c1-2-7-5-3-4-6-8-7/h1,7-8H,3-6H2/t7-/m0/s1
• InChI Key： FOWKJWIPJPYKKW-ZETCQYMHSA-N
• SMILES： N1CCCC[C@@H]1C#C

Computed Properties

• Exact Mass: 109.089149355g/mol
• Monoisotopic Mass: 109.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on Piperidine, 2-ethynyl-, (R)-

Exploring the Unique Properties and Applications of Piperidine, 2-ethynyl-, (R)- (CAS No. 128959-93-3)

Piperidine, 2-ethynyl-, (R)- (CAS No. 128959-93-3) is a chiral piperidine derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its ethynyl functional group and (R)-stereochemistry, serves as a versatile building block for the synthesis of complex molecules. Its unique structural features make it a valuable intermediate in the development of bioactive compounds, particularly in the design of chiral catalysts and pharmaceutical intermediates.

In recent years, the demand for chiral building blocks like Piperidine, 2-ethynyl-, (R)- has surged due to their critical role in asymmetric synthesis. Researchers are increasingly focusing on stereoselective reactions to create enantiomerically pure compounds, which are essential for drug development. The ethynyl group in this compound offers a reactive handle for further functionalization, enabling the construction of diverse molecular architectures. This aligns with the growing trend in green chemistry, where efficient and sustainable synthetic routes are prioritized.

The pharmaceutical industry has shown particular interest in Piperidine, 2-ethynyl-, (R)- due to its potential applications in central nervous system (CNS) drug discovery. Piperidine scaffolds are commonly found in drugs targeting neurological disorders, and the introduction of an ethynyl moiety can enhance binding affinity or modulate pharmacokinetic properties. For instance, similar structures have been explored in the development of neuroprotective agents and cognitive enhancers, addressing pressing healthcare challenges like neurodegenerative diseases.

Beyond pharmaceuticals, Piperidine, 2-ethynyl-, (R)- finds utility in material science. Its rigid, alkyne-functionalized structure can be incorporated into polymers or small-molecule ligands for catalysis. The compound’s ability to participate in click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), makes it a valuable tool for constructing functional materials. This has implications for bioconjugation and surface modification, areas of high interest in nanotechnology and diagnostics.

From a synthetic perspective, the preparation of Piperidine, 2-ethynyl-, (R)- often involves asymmetric catalysis or resolution techniques to achieve high enantiomeric purity. Recent advancements in organocatalysis and transition-metal catalysis have improved access to such chiral amines, reducing reliance on traditional resolution methods. This progress aligns with the broader shift toward atom-economical and waste-minimizing processes in chemical manufacturing.

In summary, Piperidine, 2-ethynyl-, (R)- (CAS No. 128959-93-3) represents a compelling case study in the intersection of chiral chemistry, drug discovery, and materials innovation. Its multifaceted applications underscore the importance of tailored molecular design in addressing contemporary scientific and industrial challenges. As research continues to uncover new uses for this compound, its role in advancing sustainable chemistry and precision medicine is likely to expand further.